1-(4-(2-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-prop-2-ynoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C17H24N2O3.2ClH/c1-3-12-22-14-15(20)13-18-8-10-19(11-9-18)16-6-4-5-7-17(16)21-2;;/h1,4-7,15,20H,8-14H2,2H3;2*1H
• InChI Key: QJDLWRFXSZMTEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(COCC#C)O.Cl.Cl
• Molecular Formula: C17H26Cl2N2O3
• Molecular Weight: 377.3 g/mol

Description

1-(4-(2-Methoxyphenyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C17H26Cl2N2O3 and its molecular weight is 377.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have synthesized novel derivatives containing the piperazine moiety, demonstrating antimicrobial activities against various microorganisms. For instance, Bektaş et al. (2007) developed new 1,2,4-triazole derivatives, showcasing moderate to good antimicrobial properties, indicating the compound's potential as a precursor for developing antimicrobial agents (Bektaş et al., 2007).

Pharmacological Applications

Several studies have focused on the pharmacological potential of compounds containing the piperazine moiety. Malawska et al. (2002) synthesized 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, including compounds with a 3-(4-arylpiperazin-1-yl)propyl moiety, showing significant antiarrhythmic and antihypertensive effects. These effects are attributed to the compounds' alpha-adrenolytic properties, emphasizing the chemical's relevance in cardiovascular pharmacology (Malawska et al., 2002).

Antidepressant Properties

Martínez et al. (2001) explored the antidepressant potential of new 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives, showing dual activity at 5-HT1A serotonin receptors and serotonin transporter. The study highlighted compounds demonstrating high affinity for both targets, indicating their potential as antidepressants (Martínez et al., 2001).

Anxiolytic Drug Synthesis

The compound has also been utilized in the synthesis of anxiolytic drugs. Narsaiah and Nagaiah (2010) described an efficient asymmetric synthesis of an anxiolytic drug, highlighting the importance of the compound's structure in medicinal chemistry (Narsaiah & Nagaiah, 2010).

Alpha-Adrenoceptor Affinity

Research on alpha-adrenoceptors affinity and antagonistic properties of 1,4-substituted piperazine derivatives, including those containing the compound , demonstrates significant affinity towards alpha-adrenoceptors, indicating potential applications in designing drugs targeting cardiovascular disorders (Marona et al., 2011).